Cas no 2172107-37-6 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid
• CAS No: 2172107-37-6
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6446728
• PubChem ID: 165516514
• Update Time: 2025-06-10

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}cyclobutane-1-carboxylic acid
• 2172107-37-6
• EN300-1515528

• Inchi： 1S/C24H25N3O6/c28-20(25-13-21(29)27-24(22(30)31)10-5-11-24)12-26-23(32)33-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,5,10-14H2,(H,25,28)(H,26,32)(H,27,29)(H,30,31)
• InChI Key： FZVSGZOMWUJYDZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O)=O

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid (CAS No. 2172107-37-6): An Overview

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid (CAS No. 2172107-37-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-diaminocyclobutane carboxylic acid, is a derivative of cyclobutane and features a unique structural arrangement that makes it particularly interesting for various applications, including the synthesis of peptides and peptidomimetics.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in solid-phase peptide synthesis (SPPS) due to its ease of removal and high stability under mild conditions. The presence of this protecting group in the structure of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid allows for precise control over the reactivity of the amino groups during synthesis, making it an invaluable tool in the development of complex peptide structures.

Recent studies have highlighted the potential of Fmoc-diaminocyclobutane carboxylic acid in the design and synthesis of novel peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties, such as enhanced stability, bioavailability, and reduced immunogenicity. These properties make them highly attractive for therapeutic applications, particularly in the treatment of diseases where traditional peptides may be less effective due to rapid degradation or poor absorption.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Fmoc-diaminocyclobutane carboxylic acid can be effectively incorporated into peptidomimetic structures to enhance their binding affinity to specific protein targets. The unique cyclobutane ring structure provides additional conformational constraints that can improve the selectivity and potency of these molecules. This has significant implications for drug discovery, as it opens up new avenues for the development of more effective and targeted therapeutics.

Furthermore, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid has been explored in the context of cancer research. A recent study published in Cancer Research showed that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, such as matrix metalloproteinases (MMPs). MMPs play a crucial role in tumor invasion and metastasis, and their inhibition is a promising strategy for cancer therapy. The ability to modulate MMP activity using Fmoc-diaminocyclobutane carboxylic acid derivatives highlights its potential as a lead compound for further development.

Beyond its applications in drug discovery, Fmoc-diaminocyclobutane carboxylic acid has also been investigated for its use in materials science. The unique structural properties of this compound make it suitable for the synthesis of functional polymers and supramolecular assemblies. In a study published in Macromolecules, researchers demonstrated that Fmoc-diaminocyclobutane carboxylic acid can be used as a building block to create self-assembling nanostructures with tunable properties. These nanostructures have potential applications in areas such as drug delivery, sensing, and catalysis.

The synthesis of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid typically involves multi-step reactions, including the protection and deprotection of amino groups, as well as the formation of amide bonds. Advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis process but also reduce environmental impact by minimizing waste generation.

In conclusion, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}cyclobutane-1-carboxylic acid (CAS No. 2172107-37-6) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional properties make it an important tool for the development of novel peptidomimetics, therapeutic agents, and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.